Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C17H16ClN5O3
• Molecular Weight: 373.8 g/mol
• IUPAC Name: ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H16ClN5O3/c1-4-26-17(25)14-9(2)20-13-8-12(22-23(13)10(14)3)16(24)21-11-6-5-7-19-15(11)18/h5-8H,4H2,1-3H3,(H,21,24)
• InChI Key: VNGQBEKQISUQPK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N2C(=CC(=N2)C(=O)NC3=C(N=CC=C3)Cl)N=C1C)C

Description

Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate is a pyrazolopyrimidine derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied extensively.

Mechanism of Action

The mechanism of action of Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate involves its inhibition of various enzymes, such as protein kinase and phosphodiesterase. This inhibition leads to a decrease in cellular processes that are regulated by these enzymes, such as cell proliferation and inflammation.
Biochemical and Physiological Effects:
Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in these cells. This compound has also been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments include its ability to inhibit various enzymes and its potential to induce apoptosis in cancer cells. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate. These include further studies on its mechanism of action, its potential applications in the treatment of cancer and inflammatory diseases, and the development of derivatives with improved efficacy and safety profiles. Additionally, studies on the pharmacokinetics and pharmacodynamics of this compound will be important for its potential use in clinical settings.
In conclusion, Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate is a compound with potential applications in scientific research. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of this compound in various applications.

Synthesis Methods

Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate can be synthesized using different methods, such as the reaction of 2-chloronicotinic acid with ethyl 2-amino-4,6-dimethylpyrazolo[1,5-a]pyrimidine-5-carboxylate in the presence of a coupling agent. Another method involves the reaction of 2-chloronicotinoyl chloride with ethyl 2-amino-4,6-dimethylpyrazolo[1,5-a]pyrimidine-5-carboxylate in the presence of a base. These methods have been optimized to obtain high yields of the desired compound.

Scientific Research Applications

Ethyl 2-[(2-chloropyridin-3-yl)carbamoyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been studied for its potential applications in scientific research. It has been shown to have inhibitory effects on various enzymes, such as protein kinase and phosphodiesterase, which are involved in various cellular processes. This compound has also been studied for its potential to induce apoptosis in cancer cells and its anti-inflammatory properties.